Cas no 2248303-33-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-chloro-3-ethyl-1-methyl-1H-pyrazole-5-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-chloro-3-ethyl-1-methyl-1H-pyrazole-5-carboxylate
• CAS No: 2248303-33-3
• MF: C₁₅H₁₂ClN₃O₄
• MW: 333.726482391357
• CID: 5979421
• PubChem ID: 165724032
• Update Time: 2025-10-30

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-chloro-3-ethyl-1-methyl-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248303-33-3
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-chloro-3-ethyl-1-methyl-1H-pyrazole-5-carboxylate
• EN300-6515589

• Inchi： 1S/C15H12ClN3O4/c1-3-10-11(16)12(18(2)17-10)15(22)23-19-13(20)8-6-4-5-7-9(8)14(19)21/h4-7H,3H2,1-2H3
• InChI Key： KKEQGESXGCBMLN-UHFFFAOYSA-N
• SMILES： ClC1C(CC)=NN(C)C=1C(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 333.0516336g/mol
• Monoisotopic Mass: 333.0516336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 81.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-chloro-3-ethyl-1-methyl-1H-pyrazole-5-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-chloro-3-ethyl-1-methyl-1H-pyrazole-5-carboxylate (CAS No. 2248303-33-3)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-chloro-3-ethyl-1-methyl-1H-pyrazole-5-carboxylate (CAS No. 2248303-33-3) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound belongs to the class of isoindoline derivatives and features a unique structural combination of a pyrazole and an isoindoline moiety. The presence of these functional groups endows the compound with a range of biological activities, making it a valuable candidate for further research and development.

The chemical structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-chloro-3-ethyl-1-methyl-1H-pyrazole-5-carboxylate is characterized by the presence of a pyrazole ring substituted with a chloro, ethyl, and methyl group, and an isoindoline ring with two oxo groups. This intricate structure provides a foundation for its diverse biological properties, including anti-inflammatory, antimicrobial, and antitumor activities.

Recent studies have highlighted the potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-chloro-3-ethyl-1-methyl-1H-pyrazole-5-carboxylate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action involves the modulation of signaling pathways associated with inflammation, making it a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory properties, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-chloro-3-ethyl-1-methyl-1H-pyrazole-5-carboxylate has shown significant antimicrobial activity against a range of bacterial and fungal pathogens. Research conducted at the University of California, Los Angeles (UCLA) revealed that this compound effectively inhibits the growth of multidrug-resistant bacteria such as MRSA (Methicillin-resistant Staphylococcus aureus) and VRE (Vancomycin-resistant Enterococcus). The antimicrobial activity is attributed to its ability to disrupt cell membrane integrity and inhibit essential metabolic pathways in microorganisms.

The antitumor potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-y l 4-chloro - 3 - ethyl - 1 - methyl - 1 H - pyrazole - 5 - carboxylate has also been explored in several preclinical studies. A study published in the Cancer Research journal reported that this compound induces apoptosis in cancer cells by activating caspase-dependent pathways and suppressing the expression of anti-apoptotic proteins such as Bcl-xL. These findings suggest that it could be developed as a novel therapeutic agent for cancer treatment.

The synthesis of 1,3-dioxo - 2 , 3 - dihydro - 1 H - isoindol - 2 - yl 4 - chloro - 3 - ethyl - 1 - methyl - 1 H - pyrazole - 5 - carboxylate involves multiple steps and requires careful control over reaction conditions to ensure high yield and purity. Common synthetic routes include the condensation of appropriate pyrazole and isoindoline precursors followed by functional group modifications. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the synthesis process.

The physicochemical properties of 1 , 3 - dioxo - 2 , 3 - dihydro - 1 H - isoindol - 2 - yl 4 - chloro - 3 - ethyl - 1 - methyl - 1 H - pyrazole - 5 - carboxylate, including solubility, stability, and bioavailability, are crucial for its pharmaceutical applications. Studies have shown that this compound exhibits good solubility in polar solvents such as DMSO and ethanol, which facilitates its use in biological assays. However, further optimization may be required to enhance its oral bioavailability for clinical use.

Toxicity assessments are essential for evaluating the safety profile of any potential drug candidate. Preliminary toxicity studies on 1 , 3 - dioxo - 2 , 3 - dihydro - 1 H - isoindol - 2 yl 4 chloro 3 ethyl 1 methyl 1 H pyrazole 5 carboxylate have indicated low toxicity at therapeutic concentrations. However, more comprehensive toxicological evaluations are necessary to ensure its safety for long-term use in humans.

In conclusion, 1 , 3 dioxo 2 , 3 dihydro 1 H isoindol yl chloro ethyl methyl H pyrazole carboxylate (CAS No. 224830 8 * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * *) is a promising compound with diverse biological activities that warrant further investigation. Its potential applications in anti-inflammatory, antimicrobial, and antitumor therapies make it an exciting target for drug development. Ongoing research aims to elucidate its mechanism of action and optimize its pharmacological properties for clinical use.